Cas no 1804372-10-8 (3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine
• CAS No: 1804372-10-8
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4876863
• Update Time: 2025-06-11

3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine

• Inchi： 1S/C8H5F2N3O3/c1-16-5-2-4(3-11)6(7(9)10)12-8(5)13(14)15/h2,7H,1H3
• InChI Key： NWDJOZPWXXGCOR-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C([N+](=O)[O-])N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.4
• Topological Polar Surface Area: 91.7

Additional information on 3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine

Research Brief on 3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine (CAS: 1804372-10-8)

3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine (CAS: 1804372-10-8) is a novel heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine core functionalized with cyano, difluoromethyl, methoxy, and nitro groups, exhibits promising potential as a building block for the development of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the design of enzyme inhibitors and agrochemicals.

The synthesis of 3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine has been optimized to achieve high yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions and selective nitration, which allowed for the efficient introduction of the nitro and difluoromethyl groups. The compound's structural features, including its electron-withdrawing substituents, make it a valuable intermediate for further derivatization.

In a recent preclinical study, derivatives of 3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine were evaluated for their inhibitory activity against tyrosine kinases, a class of enzymes implicated in various cancers. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that certain analogs exhibited potent inhibition of EGFR (epidermal growth factor receptor) with IC50 values in the nanomolar range. These findings suggest that the compound's scaffold could serve as a starting point for the development of targeted cancer therapies.

Beyond oncology, 3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine has also shown promise in agrochemical applications. A 2024 study in Pest Management Science highlighted its efficacy as a precursor for novel herbicides. The compound's nitro and cyano groups were found to enhance its interaction with plant enzymes involved in amino acid biosynthesis, leading to the development of herbicides with improved selectivity and lower environmental toxicity.

Despite these advancements, challenges remain in the large-scale production and formulation of 3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine. Researchers are currently investigating greener synthetic methodologies, such as flow chemistry and biocatalysis, to address these issues. Additionally, further studies are needed to fully elucidate the compound's pharmacokinetic and toxicological profiles to ensure its suitability for clinical and agricultural use.

In conclusion, 3-Cyano-2-(difluoromethyl)-5-methoxy-6-nitropyridine (CAS: 1804372-10-8) represents a versatile and highly functionalized pyridine derivative with broad applications in medicinal and agricultural chemistry. Ongoing research aims to exploit its unique chemical properties to develop next-generation therapeutics and agrochemicals, positioning it as a compound of significant interest in the coming years.